Cas no 491-31-6 (Isochromen-1-one)

• Product Name: Isochromen-1-one
• CAS No: 491-31-6
• MF: C₉H₆O₂
• MW: 146.14274263382
• MDL: MFCD08061387
• CID: 1519397
• PubChem ID: 68108
• Update Time: 2025-09-27

Isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• Isochromen-1-one
• 3,4-Benzo-2-pyrone
• isocumarine
• CHEBI:38759
• iso-coumarin
• 1H-2-Benzopyran-1-one
• Isocoumarin
• 2-benzopyran-1(1H)-one
• AC1Q6MDF
• SureCN76183
• FT-0607868
• Z1198175817
• Benzoic acid, 2-(2-hydroxyethenyl)-, delta-lactone
• AS-76786
• DTXSID8060080
• 491-31-6
• 1H-isochromen-1-one
• Isocoumarins
• SCHEMBL76183
• IQZZFVDIZRWADY-UHFFFAOYSA-N
• UNII-SR89982S3E
• EN300-6487432
• SR89982S3E
• AKOS006285714
• Q412756
• CHEMBL457811
• MFCD08061387
• N10038
• DTXCID6040666

• MDL： MFCD08061387
• Inchi： 1S/C9H6O2/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
• InChI Key： IQZZFVDIZRWADY-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 146.03700
• Monoisotopic Mass: 146.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.1674 (rough estimate)
• Melting Point: 47°C
• Boiling Point: 286°C (estimate)
• Flash Point: 103.5 ℃
• Refractive Index: 1.5100 (estimate)
• PSA: 30.21000
• LogP: 1.79300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on Isochromen-1-one

Chemical Profile of Isochromen-1-one (CAS No. 491-31-6)

Isochromen-1-one, also known as cas no 491-31-6, is a compound that has garnered significant attention in various scientific and industrial domains. This compound is classified under the broader category of chromones, which are aromatic heterocyclic compounds with a lactone ring structure. The unique chemical structure of Isochromen-1-one contributes to its diverse applications and properties, making it a subject of extensive research and development.

The molecular formula of Isochromen-1-one is C₉H₈O, with a molecular weight of approximately 132.16 g/mol. Its structure consists of a benzene ring fused to a gamma-pyrone ring, where the carbonyl group is located at position 4. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and functionality. The compound is typically found in its crystalline form and exhibits a melting point of around 275°C, making it suitable for various thermal applications.

Recent advancements in synthetic chemistry have enabled the efficient production of Isochromen-1-one. One notable method involves the oxidation of dihydroisoquinoline derivatives using oxidizing agents such as KMnO₄ or CrO₃. This approach not only enhances yield but also ensures high purity, which is critical for its application in sensitive fields like pharmaceuticals and food additives.

In the realm of pharmacology, Isochromen-1-one has demonstrated potential as a precursor for bioactive compounds. Researchers have explored its role in drug design, particularly in the development of anti-inflammatory and antioxidant agents. A study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit COX enzymes, which are key targets in pain management and inflammation reduction.

Beyond pharmacology, Isochromen-1-one finds applications in materials science. Its aromatic stability makes it an ideal candidate for use in polymer synthesis and as an additive in plastics. Recent studies have shown that incorporating Isochromen-1-one into polymer matrices can enhance their thermal stability and mechanical properties, opening avenues for its use in high-performance materials.

The environmental impact of Isochromen-1-one has also been a focus of recent research. Scientists have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates, which aligns with eco-friendly industrial practices. This makes it a viable option for sustainable chemical processes.

In conclusion, Isochromen-1-one (CAS No. 491-31-6) stands out as a versatile compound with multifaceted applications across diverse industries. Its unique chemical properties, coupled with advancements in synthetic methods and application development, underscore its importance in contemporary scientific research. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in shaping future innovations.